4-(4-Ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine

• IUPAC Name: 4-(4-ethoxyphenyl)-6-thiophen-2-ylpyrimidin-2-amine
• InChI: InChI=1S/C16H15N3OS/c1-2-20-12-7-5-11(6-8-12)13-10-14(19-16(17)18-13)15-4-3-9-21-15/h3-10H,2H2,1H3,(H2,17,18,19)
• InChI Key: XHOUNBGDQQJOPL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CC(=NC(=N2)N)C3=CC=CS3
• Molecular Formula: C16H15N3OS
• Molecular Weight: 297.4 g/mol

Description

4-(4-Ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine (EPTP) is a heterocyclic organic compound that has been studied extensively due to its potential applications in various scientific fields. EPTP has a wide range of biological activities, including anti-inflammatory, anti-angiogenic, anti-cancer, and neuroprotective effects. EPTP has been found to be an effective inhibitor of cyclooxygenase-2 (COX-2) and matrix metalloproteinase-2 (MMP-2), two important enzymes involved in inflammation and cancer progression. Furthermore, EPTP has been found to be a potent inhibitor of angiogenesis and has been shown to modulate the activity of several neurotransmitter systems.

Scientific Research Applications

4-(4-Ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine has been studied extensively due to its potential applications in various scientific fields. 4-(4-Ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine has been found to be an effective inhibitor of COX-2 and MMP-2, two important enzymes involved in inflammation and cancer progression. Furthermore, 4-(4-Ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine has been found to be a potent inhibitor of angiogenesis and has been shown to modulate the activity of several neurotransmitter systems. 4-(4-Ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine has also been studied for its potential therapeutic applications in cancer, inflammation, and neurological disorders.

Mechanism of Action

The exact mechanism of action of 4-(4-Ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine is still unclear. However, it is believed that 4-(4-Ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine inhibits the activity of COX-2 and MMP-2 by binding to their active sites, thus preventing the enzymes from catalyzing their respective reactions. 4-(4-Ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine has also been found to modulate the activity of several neurotransmitter systems, including serotonin, dopamine, and norepinephrine. Furthermore, 4-(4-Ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine has been found to inhibit angiogenesis by blocking the formation of new blood vessels.
Biochemical and Physiological Effects
4-(4-Ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine has been found to have a wide range of biochemical and physiological effects. 4-(4-Ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine has been found to be an effective inhibitor of COX-2 and MMP-2, two important enzymes involved in inflammation and cancer progression. Furthermore, 4-(4-Ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine has been found to modulate the activity of several neurotransmitter systems, including serotonin, dopamine, and norepinephrine. 4-(4-Ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine has also been found to inhibit angiogenesis by blocking the formation of new blood vessels. Additionally, 4-(4-Ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine has been found to have anti-inflammatory, anti-angiogenic, anti-cancer, and neuroprotective effects.

Advantages and Limitations for Lab Experiments

The use of 4-(4-Ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine in laboratory experiments offers several advantages. 4-(4-Ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine is a relatively stable compound, making it easy to store and handle. Additionally, 4-(4-Ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine is a relatively inexpensive compound, making it a cost-effective option for laboratory experiments. However, there are also some limitations associated with the use of 4-(4-Ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine in laboratory experiments. 4-(4-Ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine is a relatively toxic compound, and therefore, it should be handled with care. Furthermore, 4-(4-Ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine is a relatively large molecule, making it difficult to dissolve in aqueous solutions.

Future Directions

The potential future directions for 4-(4-Ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine are numerous. 4-(4-Ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine has been studied extensively for its potential therapeutic applications in cancer, inflammation, and neurological disorders. Additionally, 4-(4-Ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine has been studied for its potential use in the development of novel drugs and drug delivery systems. Furthermore, 4-(4-Ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine has been studied for its potential use as a biomarker for the diagnosis and prognosis of various diseases. Finally, 4-(4-Ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine has been studied for its potential use in the development of novel imaging agents for medical imaging.

Synthesis Methods

4-(4-Ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine can be synthesized using a variety of methods. One such method involves the condensation of 4-ethoxyphenylthiophen-2-amine with 2-chloropyrimidine in the presence of a base. The reaction is carried out in an aqueous solution and yields 4-(4-Ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine as the major product. Another method for the synthesis of 4-(4-Ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine involves the reaction of 4-ethoxyphenylthiophen-2-amine with 2-amino-3-chloropyrimidine in the presence of a base. This reaction yields a mixture of 4-(4-Ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine and 2-amino-3-chloropyrimidin-4-yl-4-ethoxyphenylthiophen-2-amine.